Cas no 2411329-83-2 ((E)-N-[(2-Cyclopentyloxy-4-methoxyphenyl)methyl]-4-(dimethylamino)but-2-enamide)
(E)-N-[(2-Cyclopentyloxy-4-methoxyphenyl)methyl]-4-(dimethylamino)but-2-enamide Chemical and Physical Properties
Names and Identifiers
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- Z3952172583
- (2E)-N-{[2-(cyclopentyloxy)-4-methoxyphenyl]methyl}-4-(dimethylamino)but-2-enamide
- (E)-N-[(2-Cyclopentyloxy-4-methoxyphenyl)methyl]-4-(dimethylamino)but-2-enamide
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- Inchi: 1S/C19H28N2O3/c1-21(2)12-6-9-19(22)20-14-15-10-11-17(23-3)13-18(15)24-16-7-4-5-8-16/h6,9-11,13,16H,4-5,7-8,12,14H2,1-3H3,(H,20,22)/b9-6+
- InChI Key: QGLCUHBXKNSMRQ-RMKNXTFCSA-N
- SMILES: O(C1C=C(C=CC=1CNC(/C=C/CN(C)C)=O)OC)C1CCCC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 8
- Complexity: 405
- XLogP3: 2.5
- Topological Polar Surface Area: 50.8
(E)-N-[(2-Cyclopentyloxy-4-methoxyphenyl)methyl]-4-(dimethylamino)but-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26578920-0.05g |
2411329-83-2 | 90% | 0.05g |
$246.0 | 2023-09-14 |
(E)-N-[(2-Cyclopentyloxy-4-methoxyphenyl)methyl]-4-(dimethylamino)but-2-enamide Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on (E)-N-[(2-Cyclopentyloxy-4-methoxyphenyl)methyl]-4-(dimethylamino)but-2-enamide
(E)-N-[(2-Cyclopentyloxy-4-methoxyphenyl)methyl]-4-(dimethylamino)but-2-enamide (CAS No. 2411329-83-2)
(E)-N-[(2-Cyclopentyloxy-4-methoxyphenyl)methyl]-4-(dimethylamino)but-2-enamide (CAS No. 2411329-83-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to as CMPD 83 for brevity, is characterized by its cyclopentyl and methoxy substituents, which contribute to its distinct chemical properties and biological activity.
The chemical structure of (E)-N-[(2-Cyclopentyloxy-4-methoxyphenyl)methyl]-4-(dimethylamino)but-2-enamide is particularly noteworthy for its conjugated double bond and the presence of a dimethylamino group. These features suggest that the compound may exhibit strong interactions with biological targets, making it a promising candidate for drug development. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors, highlighting its versatility in addressing various medical conditions.
In the context of medicinal chemistry, CMPD 83 has been evaluated for its pharmacological properties, including its solubility, stability, and bioavailability. Preliminary data indicate that the compound demonstrates favorable physicochemical characteristics, which are essential for effective drug delivery and therapeutic efficacy. Additionally, its low molecular weight and lipophilicity suggest that it can readily penetrate cell membranes, enhancing its potential as an oral or injectable medication.
One of the key areas of research involving (E)-N-[(2-Cyclopentyloxy-4-methoxyphenyl)methyl]-4-(dimethylamino)but-2-enamide is its potential as an anti-inflammatory agent. Inflammation is a complex biological response to harmful stimuli and is associated with a wide range of diseases, including arthritis, asthma, and cardiovascular disorders. Studies have shown that CMPD 83 can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation and alleviating symptoms in affected tissues.
Furthermore, recent advancements in the understanding of neurodegenerative diseases have led to increased interest in compounds that can modulate neurotransmitter systems. (E)-N-[(2-Cyclopentyloxy-4-methoxyphenyl)methyl]-4-(dimethylamino)but-2-enamide has been investigated for its potential to interact with serotonin and dopamine receptors, which are crucial for maintaining cognitive function and mood regulation. Preclinical studies have demonstrated that CMPD 83 can enhance neurotransmitter release and receptor binding, suggesting its potential as a treatment for conditions such as Alzheimer's disease and depression.
The safety profile of (E)-N-[(2-Cyclopentyloxy-4-methoxyphenyl)methyl]-4-(dimethylamino)but-2-enamide has also been a focus of recent research. Toxicological studies have shown that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile further supports its development as a viable pharmaceutical agent.
In addition to its therapeutic applications, CMPD 83 has been explored for its use in diagnostic imaging. The compound's ability to selectively bind to specific biomarkers makes it a valuable tool for non-invasive imaging techniques such as positron emission tomography (PET) and magnetic resonance imaging (MRI). This dual functionality enhances its utility in both diagnostic and therapeutic settings.
The synthesis of (E)-N-[(2-Cyclopentyloxy-4-methoxyphenyl)methyl]-4-(dimethylamino)but-2-enamide involves a series of well-defined chemical reactions that ensure high purity and yield. The process typically begins with the preparation of the cyclopentylmethanol derivative, followed by methylation and coupling reactions to form the final product. The synthetic route has been optimized to minimize impurities and by-products, ensuring that the compound meets rigorous quality standards required for pharmaceutical applications.
In conclusion, (E)-N-[(2-Cyclopentyloxy-4-methoxyphenyl)methyl]-4-(dimethylamino)but-2-enamide (CAS No. 2411329-83-2) represents a promising compound with diverse applications in medicinal chemistry. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic benefits, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.
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